Cas no 2416234-83-6 ({1-methyl-2-oxabicyclo2.2.1heptan-4-yl}methanol)

• Product Name: {1-methyl-2-oxabicyclo2.2.1heptan-4-yl}methanol
• CAS No: 2416234-83-6
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD32667840
• CID: 5674724
• PubChem ID: 146155421
• Update Time: 2026-03-11

{1-methyl-2-oxabicyclo2.2.1heptan-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.1]heptane-4-methanol, 1-methyl-
• {1-methyl-2-oxacyclo[2.2.1]heptane-4-yl}methanol
• {1-methyl-2-oxabicyclo2.2.1heptan-4-yl}methanol
• EN300-26623867
• {1-methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanol
• (1-Methyl-2-oxabicyclo[2.2.1]heptan-4-yl)methanol
• 2416234-83-6
• AT31711

• MDL： MFCD32667840
• Inchi： 1S/C8H14O2/c1-7-2-3-8(4-7,5-9)6-10-7/h9H,2-6H2,1H3
• InChI Key： NRSHLESQHYCANY-UHFFFAOYSA-N
• SMILES： C12(C)CC(CO)(CC1)CO2

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 232.1±8.0 °C(Predicted)
• pka: 14.86±0.10(Predicted)

Additional information on {1-methyl-2-oxabicyclo2.2.1heptan-4-yl}methanol

Introduction to {1-methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanol (CAS No. 2416234-83-6)

{1-methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanol (CAS No. 2416234-83-6) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its bicyclic structure and the presence of a methanol functional group, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of {1-methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanol is noteworthy for its cyclopropane ring fused with a five-membered ring containing an oxygen atom, which imparts unique chemical reactivity and biological activity. The methanol group attached to the bicyclic core adds further complexity and potential for functionalization, making this compound a versatile starting material for synthetic transformations.

Recent studies have highlighted the potential of {1-methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. The bicyclic structure is believed to play a crucial role in modulating biological targets such as protein kinases and nuclear receptors, which are key players in many disease pathways.

In the realm of drug discovery, {1-methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanol has been explored as a lead compound for the development of novel small molecule inhibitors. Its unique structure allows for precise targeting of specific protein-protein interactions, which are often challenging to address with traditional small molecules. This makes it an attractive candidate for the design of drugs targeting complex diseases such as cancer and neurodegenerative disorders.

The synthetic accessibility of {1-methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanol has also been a subject of extensive research. Various synthetic routes have been developed to efficiently produce this compound on both laboratory and industrial scales. One notable approach involves the use of transition-metal-catalyzed reactions, which offer high yields and excellent stereoselectivity. These synthetic methods not only facilitate the production of the parent compound but also enable the preparation of a wide range of derivatives with tailored properties.

Beyond its potential in pharmaceutical applications, {1-methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanol has also found use in materials science and chemical synthesis. Its rigid bicyclic framework provides structural stability and predictable conformational behavior, making it suitable for applications such as liquid crystals and polymers with enhanced mechanical properties.

In summary, {1-methyl-2-oxabicyclo[2.2.1]heptan-4-yl}methanol (CAS No. 2416234-83-6) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique molecular structure and versatile chemical properties make it an important target for ongoing research and development efforts aimed at advancing our understanding of complex biological systems and developing innovative therapeutic solutions.